Cas no 200058-38-4 (N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide)

• Product Name: N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide
• CAS No: 200058-38-4
• MF: C₁₅H₁₉Cl₂NO₂
• MW: 316.222862482071
• CID: 5548957
• Update Time: 2025-05-23

N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide

• Inchi： 1S/C15H19Cl2NO2/c1-18(12-5-3-2-4-6-12)15(19)10-20-14-8-7-11(16)9-13(14)17/h7-9,12H,2-6,10H2,1H3
• InChI Key： UVORRFKLWCHNKI-UHFFFAOYSA-N
• SMILES： C(N(C1CCCCC1)C)(=O)COC1=CC=C(Cl)C=C1Cl

Additional information on N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide

N-Cyclohexyl-2-(2,4-Dichlorophenoxy)-N-Methylacetamide: A Comprehensive Overview

N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide (CAS No. 200058-38-4) is a complex organic compound with a diverse range of applications in various industries. This compound is notable for its unique chemical structure, which combines a cyclohexyl group, a dichlorophenoxy moiety, and an acetamide functional group. The combination of these structural elements contributes to its versatility and effectiveness in different chemical processes.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Researchers have explored its role as a herbicide and fungicide, demonstrating its ability to inhibit the growth of harmful pathogens while being relatively safe for crops. The dichlorophenoxy group in the molecule plays a crucial role in its pesticidal activity, as it enhances the compound's ability to disrupt cellular processes in target organisms.

In addition to its agricultural applications, N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide has shown promise in the pharmaceutical industry. Its cyclohexyl group contributes to its lipophilic properties, making it an ideal candidate for drug delivery systems. Recent advancements in nanotechnology have enabled the use of this compound as a stabilizing agent in lipid-based nanoparticles, enhancing drug solubility and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the dichlorophenoxy intermediate and subsequent coupling with the cyclohexyl and methyl groups. Recent research has focused on optimizing these steps to improve yield and reduce environmental impact. For instance, the use of green chemistry principles has led to the development of more sustainable synthesis pathways.

From an environmental perspective, understanding the fate and behavior of N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide in natural systems is critical. Studies have shown that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in soil and water systems. This property makes it an attractive option for eco-friendly agricultural practices.

In conclusion, N-cyclohexyl-2-(2,4-dichlorophenoxy)-N-methylacetamide (CAS No. 200058-38-4) is a versatile compound with significant potential across multiple industries. Its unique chemical structure enables diverse applications ranging from agrochemicals to pharmaceuticals. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in modern chemistry.